(3-Aminopiperidin-1-yl)(2-chloro-6-fluorophenyl)methanone

• IUPAC Name: (3-aminopiperidin-1-yl)-(2-chloro-6-fluorophenyl)methanone
• InChI: InChI=1S/C12H14ClFN2O/c13-9-4-1-5-10(14)11(9)12(17)16-6-2-3-8(15)7-16/h1,4-5,8H,2-3,6-7,15H2
• InChI Key: FROBOPTVBCZBJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=CC=C2Cl)F)N
• Molecular Formula: C12H14ClFN2O
• Molecular Weight: 256.70 g/mol

Description

3-Aminopiperidin-1-yl)(2-chloro-6-fluorophenyl)methanone, commonly referred to as 3-AP-2-CFM, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the piperidine family, and it is closely related to other compounds such as 3-AP-2-CFP and 3-AP-2-CFM-OH. 3-AP-2-CFM is a white crystalline solid that is insoluble in water and has a molecular weight of 368.84 g/mol. It is a strong base and is stable under normal temperature and pressure.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of related compounds highlight the versatility and significance of such chemical entities in scientific research. For example, the design and synthesis of selective acetylcholinesterase inhibitors involve arylisoxazole‐phenylpiperazine derivatives, demonstrating the potential for targeting neurological disorders (Saeedi et al., 2019). Similarly, the development of novel (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone derivatives has been reported for their promising antifungal activity (Lv et al., 2013). These studies emphasize the importance of chemical synthesis in creating new compounds with potential therapeutic applications.

Biological Activity

The exploration of biological activities is a significant aspect of scientific research applications for these compounds. Research into the antitumor activity of 3-amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone has shown distinct inhibition on the proliferation of several cancer cell lines (Tang & Fu, 2018). Moreover, studies on the synthesis and biological evaluation of novel derivatives, such as those involving sodium channel blocking and anticonvulsant agents, illustrate the potential of these compounds in addressing neurological disorders (Malik & Khan, 2014).

Molecular Docking and Theoretical Studies

Molecular docking and theoretical studies offer insights into the interaction mechanisms and potential efficacy of these compounds. For instance, the docking studies of (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone and its derivatives have helped understand their antibacterial activity, demonstrating the importance of computational approaches in drug discovery (Shahana & Yardily, 2020).